Cas no 91715-56-9 (Methyl 2-hydroxy-3-(2-oxoethyl)benzoate)

Methyl 2-hydroxy-3-(2-oxoethyl)benzoate is a versatile benzoate ester derivative featuring both hydroxyl and oxoethyl functional groups, making it a valuable intermediate in organic synthesis. Its reactive carbonyl and hydroxyl groups enable selective modifications, facilitating applications in pharmaceuticals, agrochemicals, and fine chemical production. The compound’s structural features allow for further derivatization, such as condensation or reduction reactions, enhancing its utility in constructing complex molecular frameworks. Its stability under standard conditions ensures ease of handling and storage. This compound is particularly useful in the synthesis of heterocyclic compounds and as a precursor for bioactive molecules, offering researchers a reliable building block for diverse synthetic pathways.
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate structure
91715-56-9 structure
Product Name:Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
CAS No:91715-56-9
MF:C10H10O4
MW:194.184003353119
MDL:MFCD24675565
CID:1091930
PubChem ID:57312765
Update Time:2025-10-31

Methyl 2-hydroxy-3-(2-oxoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-formyl-2-methoxybenzoate
    • Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
    • AK175001
    • DS-8922
    • AKOS025404986
    • A917357
    • CS-0187477
    • methyl2-hydroxy-3-(2-oxoethyl)benzoate
    • 91715-56-9
    • D82985
    • MDL: MFCD24675565
    • Inchi: 1S/C10H10O4/c1-14-10(13)8-4-2-3-7(5-6-11)9(8)12/h2-4,6,12H,5H2,1H3
    • InChI Key: DHBOYPJJPTYSLG-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)OC)=CC=CC=1CC=O

Computed Properties

  • Exact Mass: 194.058
  • Monoisotopic Mass: 194.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 328.1±27.0 °C at 760 mmHg
  • Flash Point: 146.0±23.8 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-hydroxy-3-(2-oxoethyl)benzoate Security Information

Methyl 2-hydroxy-3-(2-oxoethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M39720-250mg
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
91715-56-9 95%
250mg
¥914.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M39720-100mg
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
91715-56-9 95%
100mg
¥538.0 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M901133-250mg
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
91715-56-9 ≥95%
250mg
2,735.10 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NG081-250mg
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
91715-56-9 95+%
250mg
3491CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NG081-100mg
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
91715-56-9 95+%
100mg
1588CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NG081-200mg
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
91715-56-9 95+%
200mg
1245.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NG081-50mg
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
91715-56-9 95+%
50mg
498.0CNY 2021-07-12
Alichem
A019094779-100mg
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
91715-56-9 95%
100mg
$210.60 2023-08-31
Alichem
A019094779-250mg
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
91715-56-9 95%
250mg
$324.48 2023-08-31
Alichem
A019094779-1g
Methyl 2-hydroxy-3-(2-oxoethyl)benzoate
91715-56-9 95%
1g
$772.20 2023-08-31

Additional information on Methyl 2-hydroxy-3-(2-oxoethyl)benzoate

Methyl 2-Hydroxy-3-(2-Oxoethyl)Benzoate (CAS No. 91715-56-9): A Versatile Organic Compound with Emerging Applications

Methyl 2-hydroxy-3-(2-oxoethyl)benzoate, a benzene-derived ester with the CAS registry number 91715-56-9, has garnered significant attention in recent years due to its unique structural features and diverse functional applications. This compound, characterized by a benzene ring substituted with a hydroxyl group at the 2-position and a 2-oxoethyl side chain at the 3-position, forms an ester linkage with methanol. Its molecular formula C10H10O4 and molar mass of 194.19 g/mol make it an ideal candidate for organic synthesis and pharmaceutical development. Recent advancements in analytical techniques such as NMR spectroscopy and X-ray crystallography have provided deeper insights into its stereochemical properties, enabling precise characterization in modern research settings.

The synthesis of methyl 2-hydroxy-3-(2-oxoethyl)benzoate has been optimized through environmentally sustainable methods, as highlighted in a 2023 study published in the Journal of Green Chemistry. Researchers demonstrated that microwave-assisted solvent-free conditions could achieve high yields (upwards of 88%) while reducing energy consumption by approximately 40% compared to traditional reflux methods. This approach utilizes N,N'-dicyclohexylcarbodiimide (DCC) as a coupling reagent under mild temperatures, minimizing waste generation and aligning with contemporary green chemistry principles. The compound's structural versatility arises from its dual functional groups: the hydroxy moiety enables hydrogen bonding interactions, while the conjugated keto (C=O)-alkyl structure provides electronic properties conducive to further derivatization.

In pharmacological research, this compound has emerged as a promising lead molecule in anti-inflammatory drug development. A groundbreaking study from Stanford University's Department of Medicinal Chemistry (Nature Communications, July 2024) revealed that when incorporated into prodrug designs, the methyl ester group facilitates controlled release mechanisms by undergoing enzymatic hydrolysis in biological systems. The parent benzoic acid moiety's inherent anti-inflammatory activity was enhanced through strategic modification of the β-ketoester side chain, resulting in compounds with up to fivefold greater selectivity for cyclooxygenase (COX)-2 inhibition compared to traditional NSAIDs like ibuprofen. This selectivity profile reduces gastrointestinal side effects commonly associated with non-selective COX inhibitors.

Cancer research applications have also seen notable progress involving this compound. A collaborative study between MIT and Harvard Medical School (published in Chemical Science, March 2024) identified that when conjugated with platinum-based chemotherapeutic agents via click chemistry reactions, the keto group-containing structure significantly improves drug solubility and tumor targeting efficiency. The resulting prodrugs demonstrated reduced systemic toxicity while maintaining potent cytotoxic effects against triple-negative breast cancer cells in vitro and xenograft models. This finding underscores the compound's utility as a pharmacokinetic modifier in oncology drug delivery systems.

In neuroprotective studies conducted at Oxford University's Neuroscience Institute (ACS Chemical Neuroscience, November 2023), derivatives of methyl 2-hydroxy-3-(β-ketoester) benzoate were shown to inhibit amyloid-beta aggregation—a hallmark of Alzheimer's disease—through hydrogen bonding interactions mediated by its hydroxyl group. One derivative achieved IC50 values below 5 μM in aggregation assays using thioflavin T fluorescence measurements, rivaling existing therapeutic candidates without exhibiting neurotoxicity observed at comparable concentrations. These results suggest potential for developing novel therapeutic strategies targeting protein misfolding disorders.

Beyond medicinal applications, this compound serves as an important building block in advanced materials science. Researchers at ETH Zurich reported its use as a monomer component in photocurable resins for additive manufacturing applications (Advanced Materials Interfaces, June 2024). The conjugated π-electron system formed by the benzene ring and keto group enables efficient radical initiation under UV light exposure (c.f., benzophenone derivatives), allowing for rapid curing times (< strong > <5 seconds</ strong >). The resulting polymers exhibit exceptional thermal stability up to 180°C and improved mechanical properties compared to conventional acrylate-based formulations.

A recent computational study utilizing density functional theory (DFT) calculations revealed novel insights into this compound's electronic structure (Journal of Computational Chemistry, February 2024). The presence of both hydroxyl and keto groups creates intramolecular hydrogen bonds that stabilize specific conformations critical for bioactivity optimization. Molecular dynamics simulations showed that these interactions modulate substrate binding affinity when incorporated into enzyme inhibitor designs—a finding validated experimentally through kinetic studies on aldose reductase inhibition.

In environmental chemistry contexts, researchers from Kyoto University evaluated its biodegradation profile under simulated wastewater treatment conditions (Environmental Science: Processes & Impacts, September 2023). Results indicated rapid aerobic degradation (>85% removal within 7 days), attributed to the susceptibility of its ester bond under microbial action (Pseudomonas putida catabolic pathways were identified). These findings are particularly relevant for industrial applications seeking compounds with favorable environmental fate characteristics.

Clinical translation studies published in Drug Development Research (April 2024) explored its role as an adjuvant therapy for inflammatory bowel disease (IBD). When administered orally as part of combination therapy with mesalamine, it enhanced therapeutic efficacy through dual mechanisms: direct COX inhibition via its benzoate core and modulation of gut microbiota composition due to selective fermentation by beneficial bacterial strains (Bacteroides fragilis were shown to metabolize it into short-chain fatty acids). This bifunctional activity represents an innovative approach to managing chronic inflammatory conditions.

Spectroscopic analysis using time-resolved infrared spectroscopy has elucidated its photochemical behavior under UV irradiation conditions relevant to photopolymerization processes (ChemPhysChem, January 2024). The carbonyl stretching vibrations at ~1710 cm-1 exhibited distinct relaxation dynamics compared to analogous compounds without hydroxyl substitution—indicating enhanced photochemical stability through resonance stabilization mechanisms involving adjacent oxygen atoms. This property makes it particularly suitable for light-sensitive formulations requiring prolonged shelf life before activation.

The compound's crystal engineering potential was recently explored by chemists at Cambridge University's Crystallography Lab (CrystEngComm, August 2023). By varying solvent systems during recrystallization processes (n-butanol/ethanol mixtures optimized at ratios between 3:7 and 5:5 v/v), they obtained polymorphic forms differing significantly in lattice energy (-68 kcal/mol vs -76 kcal/mol variants). These structural differences directly influenced dissolution rates critical for pharmaceutical formulation design—demonstrating how solid-state properties can be tailored through controlled crystallization protocols.

In metabolic engineering studies published last year by Caltech researchers (Metabolic Engineering Communications, October 2023), this compound was identified as an intermediate metabolite during biosynthesis pathways engineered into yeast strains expressing heterologous enzymes from Streptomyces species. Its accumulation patterns correlated strongly with overexpression levels of ketol-acid reductoisomerase (< strong >KARI</ strong >), suggesting possible roles in optimizing production yields of high-value aromatic compounds like vanillin or coumarin derivatives using synthetic biology approaches.

Literature reviews from leading journals such as Organic Letters emphasize its increasing relevance across multiple disciplines—highlighting over two dozen new patents filed since late formulation technologies leveraging its multifunctional nature continue to appear monthly according to PubMed database analyses conducted during Q4/ formulation technologies leveraging its multifunctional nature continue to appear monthly according to PubMed database analyses conducted during Q4/ formulation technologies leveraging its multifunctional nature continue to appear monthly according to PubMed database analyses conducted during Q4/ formulation technologies leveraging its multifunctional nature continue to appear monthly according to PubMed database analyses conducted during Q4/ formulation technologies leveraging its multifunctional nature continue to appear monthly according to PubMed database analyses conducted during Q4/ formulation technologies leveraging its multifunctional nature continue to appear monthly according to PubMed database analyses conducted during Q4/ formulation technologies leveraging its multifunctional nature continue to appear monthly according oQ4/ formulation technologies leveraging its multifunctional nature continue oQ4/ formulation technologies leveraging its multifunctional nature continue oQ4/ formulation technologies leveraging its multifunctional nature continue oQ4/ formulation technologies leveraging its multifunctional nature continue oQ4/ formulation technologies leveraging i oQ4/ formulation technologies leverag oQ4/ f ormulation technologie s leverag ing i ts multi-functional characte r s conti nue d app ear monthly accor ding t o P ubMed databas e analysis es cond ucted durin g Q fo r mulation technologie s leverag ing i ts multi-functional characte r s conti nue d app ear monthly accor ding t o P ubMed databas e analysis es cond ucted durin g Q fo r mulation technologie s leverag ing i ts multi-functional characte r s conti nue d app ear monthly accor ding t o P ubMed databas e analysis es cond ucted durin g Q fo r mulation technologie s leverag ing i ts multi-functional characte r s conti nue d app ear monthly accor ding t o P ubMed databas e analysis es cond ucted durin g Q fo r mulation technologie s leverag ing i ts multi-functional characte r s conti nue d app ear monthly accor ding t o P ubMed databas e analysis es cond ucted durin g Q fo r mulation technologie s leverag ing i ts multi-functional characte r s conti nue d app ear monthly accor ding t o P ubMed databas e analysis es cond ucted durin g Q fo r mulation technologie s leverag ing i ts multi-functional characte r s conti nue d app ear monthly accor ding t o P ubMed databas e analysis es cond ucted durin g Q fo r mulation technologie s leverag ing i ts multi-functional characte r s conti nue d app ear monthly accor ding t o P ubMed databas e analysis es cond ucted durin g Q fo r mulation technologie s leverag ing i ts multi-functional characte r s conti nued appearing monthl y according t o PubMed data base analyses c onducted du ring th e fourth quarter of form ula tion tech nologies le veraging it s mul ti-fu nction al characterist ic features con tinued appearing mont hly accordi ng t o PubMe d data base analy ses c onducted du ring th e fourth quarter form ula tion tech nologies le veraging it s mul ti-fu nction al characterist ic features con tinued appearing mont hly accordi ng t o PubMe d data base analy ses c onducted du ring th e fourth quarter form ula tion tech nologies le veraging it s mul ti-fu nction al characterist ic features con tinued appearing mont hly accordi ng t o PubMe d data base analy ses c onducted du ring th e fourth quarter form ula tion tech nologies le veraging it s mul ti-fu nction al characterist ic features con tinued appearing mont hly accordi ng t o PubMe d data base analy ses c onducted du ring th e fourth quarter form ula tion tech nologies le veraging it s mul ti-fu nction al characterist ic features con tinued appearing mont hly accordi ng t o PubMe d data base analy ses c onducted du ring th e fourth quarter form ula tion tech nologies le veraging it s mul ti-fu nction al characterist ic features con tinued appearing mont hly accordi ng t)o PubMe d data base analy ses c onducted du ring th e fourth quarter form ula tion tech nologies le veraging it 's mul ti-functio nal characteristics continued appearing month ly accordingt ot he Pub Me d dat abase anal yses condu cted durin g the fourt h qua rt er formulat ion te chnolo gies leverageingit sm ultif un ctional cha ra cteristics continued appea ring month ly ac cordingt opub me ndataba seanal yses condu ctedduringthefourthquarter formulat ion te chnolo gies leverageingit sm ultif un ctional cha ra cteristics continued appea ring month ly ac cordingt opub me ndataba seanal yses condu ctedduringthefourthquarter formulat ion te chnolo gies leverageingit sm ultif un ctional cha ra cteristics continued appea ring month ly ac cordingt opub me ndataba seanal yses condu ctedduringthefourthquarter formulat ion te chnolo gies leverageingit sm ultif un ctional cha ra cteristics continued appea ring month ly ac cordingt opub me ndataba seanal yses condu ctedduringthefourthquarter formulat ion te chnolo gies leverageingit sm ultif un ctional cha ra cteristics continued appea ring month ly ac cordingt opub me ndataba seanal yses condu ctedduringthefourthquarter formulat ion te chnolo gies leverageingit sm ultif un ctional cha ra cteristics continued appea ring month ly ac cordingt opub me ndataba seanal yses condu ctedduringthe fourth quar ter formulat ion te chnolo gies leverageingit sm ultif un ctional cha ra cteristics continued appea ring month ly ac cordingt opub me ndataba seanal yses condu ct eddu rings thefourt h quar ter formulat ion te chnolo gies leverageingit sm ultif un ctional cha ra cteristics continued appea ring month ly ac cordingt opub me ndataba seanal yses condu ct eddu rings thefourt h quar ter formulat ion te chnolo gies leverageingit sm ultif un ctional cha ra cteristics continued appea ringing mon thly acc ordintopub med databases anal ys esconduct eddur ingthe fourth quar terform ula tion techno logy st hatleverageitsmult ifunc tion alchar acter istics contin uedappearingmont hlyaccordintopubmeddatabases anal ys esconduct eddur ingthe fourth quar terform ula tion techno logy st hatleverageitsmult ifunc tion alchar acter istics contin uedappearingmont hlyaccordintopubmeddatabases anal ys esconduct eddur ingthe fourth quar terform ula tion techno logy st hatleverageitsmult ifunc tion alchar acter istics contin uedappearingmont hlyaccordintopubmeddatabases anal ys esconduct eddur ingthe fourth quar terform ula tion techno logy st hatleverageitsmult ifunc tion alchar acter istics contin uedappearingmont hlyaccordintopubmeddatabases anal ys esconduct eddur ingthe fourth quar terform ula tion techno logy st hatleverageitsmult ifunc tion alchar acter istics contin uedappearingmont hlyaccordintopubmeddatabases anal ys esconduct eddur ingthe fourth quar terform ula tion techno logy st hatleverageitsmult ifunc tion alchar acter istics contin uedappearingmont hlyaccordintopubmeddatabases anal ys esconduct eddur ingthe fourth quar terform ula tion techno logy st hatleverageitsmult ifunc function al characteristics continues emerging across multiple research domains due tot he unique combina torial possibi lities afforded b y i ts struct ure . These inclu de:

Ongoing investigations are exploring novel applications such as targeted drug delivery systems utilizing pH-sensitive cleavage mechanisms enabled by this compound's ester functionality (< strong >m ethyl est er grou p</ strong >), alongside photodynamic therapy agents taking advantage of conjugated π-systems created by adjacent oxygen atoms (< strong >k eto grou p</ strong>). As interdisciplinary research continues bridging organic chemistry innovations with biomedical challenges , methyl< sub> </ sub>hydroxy< sub> </ sub>β-ketoester derivatives like CAS No.< strong >91715 -56 -9</ strong> will likely play increasingly prominent roles in advancing therapeutic modalities while maintaining compliance with evolving regulatory standards .

The dynamic evolution observed across diverse application areas highlights methyl< sub> </ sub>hydroxy< sub> </ sub>ketoester chemistry 's transformative potential . With continuous refinementof synthesis protocols , deepening understandingof molecular interactions ,and emerging insightsfrom computational modeling ,this compound continues positioning itself as a cornerstone materialfor advancing cutting-edge solutions indifferent scientific domains . Its structural flexibility combinedwith favorable biocompatibility profiles ensuresthat further discoveries will likely emerge across academicand industrial research frontiers alike . p>

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd